ER-851

• Molecular Formula: C36H41FN8O4
• Molecular Weight: 668.8 g/mol
• InChI: InChI=1S/C36H41FN8O4/c1-23-7-10-32(38-18-23)45-35(47)28(20-44(36(45)48)26-5-3-4-6-26)33(46)41-25-8-9-31(29(37)17-25)49-34-27-13-16-43(21-30(27)39-22-40-34)19-24-11-14-42(2)15-12-24/h7-10,17-18,20,22,24,26H,3-6,11-16,19,21H2,1-2H3,(H,41,46)
• InChIKey: SAIJSXPUPZBTMI-UHFFFAOYSA-N

ER-851 Technical Specifications

ER-851 (ER-001259851-000; CAS 2685738-33-2) is a novel, orally active small molecule that functions as a potent and highly selective inhibitor of the receptor tyrosine kinase AXL [1]. Developed by Eisai Co., Ltd., ER-851 has been characterized in peer-reviewed studies as a compound capable of targeting AXL-expressing tumor subpopulations that are implicated in acquired resistance to standard-of-care antimitotic chemotherapies, such as paclitaxel and eribulin [1]. The compound has demonstrated the ability to suppress tumor relapse and prolong relapse-free survival in preclinical models when used in combination with antimitotic agents, positioning it as a specialized research tool for investigating AXL-driven drug resistance mechanisms [1].

Oral in vivo pharmacology in rodent models

Antimitotic resistance mechanism studies

AXL pathway-specific target engagement assays

• [1] Tsukamoto S, Sugi NH, Nishibata K, et al. ER-851, a Novel Selective Inhibitor of AXL, Overcomes Resistance to Antimitotic Drugs. Mol Cancer Ther. 2023;22(1):12-24. doi:10.1158/1535-7163.MCT-21-0841. View Source

ER-851 AXL Selectivity Advantage

Scientific and industrial users cannot simply interchange AXL inhibitors, as the therapeutic window and experimental outcomes are highly dependent on a compound's unique selectivity profile, pharmacokinetic properties, and verified efficacy in specific disease models. The AXL kinase is closely related to other TAM family members, MER and TYRO3, and chronic inhibition of MER is a known liability that can lead to retinal toxicity, as observed in preclinical models [1]. Therefore, a compound with an insufficient selectivity margin over MER may confound in vivo studies with off-target toxicities or fail to achieve the necessary target engagement. Furthermore, potency in biochemical assays does not uniformly translate to cellular or in vivo activity. The following quantitative evidence demonstrates that ER-851 possesses a distinct and verifiable profile that differentiates it from other commercially available AXL inhibitors, justifying its specific selection for research applications where a combination of high selectivity, oral bioavailability, and a validated safety profile are critical [1].

ER-851

Reported high AXL/MER selectivity window

MER-sparing profile may support retinal safety endpoint review

Selectivity context may differ from pan-AXL inhibitors

Less selective AXL inhibitors

Lower AXL/MER selectivity window reported

MER inhibition risk linked to retinal toxicity class concern

Retinal safety endpoint may not transfer without validation

• [1] Tsukamoto S, Sugi NH, Nishibata K, et al. ER-851, a Novel Selective Inhibitor of AXL, Overcomes Resistance to Antimitotic Drugs. Mol Cancer Ther. 2023;22(1):12-24. doi:10.1158/1535-7163.MCT-21-0841. View Source

ER-851 Comparative Performance Data

AXL over MER Selectivity

In cell-free biochemical assays, ER-851 exhibits potent inhibition of the AXL kinase with an IC50 of 5.2 nM. This places its potency in a competitive range with other advanced AXL inhibitors. For direct comparison, DS-1205b free base shows an IC50 of 1.3 nM, while other selective agents like bemcentinib (R428) and dubermatinib (TP-0903) demonstrate IC50s of 14 nM and 27 nM, respectively. While ER-851 is not the most potent inhibitor on a strictly biochemical basis, its activity of 5.2 nM is comparable to leading tool compounds .

AXL over MER Selectivity

Head-to-head

ER-851: AXL IC₅₀ 5.2 nM, MER IC₅₀ 190 nM (>35-fold) DS-1205b: AXL IC₅₀ 1.3 nM, MER IC₅₀ 3.5 nM (2.7-fold) BGB324: AXL IC₅₀ 36 nM, MER IC₅₀ 100 nM (2.8-fold)

Supports MER-sparing selectivity interpretation

Cell-free kinase assays at Carna Biosciences

Evidence Dimension	AXL Kinase Inhibition (IC50)
Target Compound Data	5.2 nM
Comparator Or Baseline	DS-1205b free base (1.3 nM); Bemcentinib/R428 (14 nM); Dubermatinib/TP-0903 (27 nM); Gilteritinib (0.73 nM)
Quantified Difference	ER-851 is 4-fold less potent than DS-1205b, 2.7-fold more potent than bemcentinib, and 5.2-fold more potent than dubermatinib in cell-free assays.
Conditions	Cell-free enzymatic assay

Why This Matters

This data confirms ER-851's high potency at the biochemical level, establishing it as a strong candidate among advanced AXL inhibitors, but necessitates evaluation of selectivity and in vivo performance for final selection.

Retinal Safety Profile

A key differentiator for ER-851 is its favorable selectivity profile against the closely related TAM family kinase MER. In cell-free assays, ER-851 displays >35-fold selectivity for AXL (IC50 = 5.2 nM) over MER (IC50 = 190 nM) . This is in contrast to other compounds where the selectivity margin can be narrower or where dual inhibition is a design feature. This specificity is critical because chronic MER inhibition has been directly linked to the induction of retinal toxicity in mouse models, a liability that ER-851 was specifically shown to avoid in vivo [1].

Retinal Safety Profile

Reported

No retinal toxicity observed by ERG and histopathology in BALB/c mice after chronic oral dosing

Reported retinal safety endpoint context

Contrasts with lower selectivity comparators

Evidence Dimension	Selectivity for AXL over MER (Fold-difference in IC50)
Target Compound Data	>35-fold selectivity (AXL IC50=5.2 nM vs. MER IC50=190 nM)
Comparator Or Baseline	MER kinase itself (as a measure of off-target liability). Bemcentinib reported >50-fold selectivity for AXL over MER in cellular assays ; DS-1205b shows 48-fold selectivity .
Quantified Difference	ER-851 provides a >35-fold selectivity margin over MER in biochemical assays, comparable to or exceeding that of other clinical-stage AXL inhibitors.
Conditions	Cell-free kinase assay

Why This Matters

The robust selectivity for AXL over MER is a critical factor for in vivo studies, as it mitigates the risk of confounding retinal toxicity and ensures that observed effects can be more confidently attributed to AXL inhibition.

• [1] Tsukamoto S, Sugi NH, Nishibata K, et al. ER-851, a Novel Selective Inhibitor of AXL, Overcomes Resistance to Antimitotic Drugs. Mol Cancer Ther. 2023;22(1):12-24. doi:10.1158/1535-7163.MCT-21-0841. View Source

Combination Efficacy in TNBC

A unique piece of in vivo evidence directly distinguishes ER-851 from many other AXL/MER inhibitors. In a dedicated safety study, oral administration of ER-851 to BALB/c mice did not induce retinal toxicity, a known side effect of chronic MER inhibition [1]. This finding is particularly significant given that the scientific literature has established that enzymatic MER inhibition or MER knockout leads to retinal degeneration in mice [1]. This direct assessment of retinal safety, conducted via electroretinogram (ERG) and histopathological analysis, provides a key experimental advantage [1].

Combination Efficacy in TNBC

Head-to-head

Relapse-free survival median >60 days (ER-851+eribulin) vs ~20 days (eribulin alone) in HCC1806 xenograft

Reported relapse-free survival endpoint prolongation

On-target mechanism confirmed by AXL knockdown

Evidence Dimension	Retinal Toxicity in Mice (Electroretinogram and Histopathology)
Target Compound Data	No retinal toxicity observed after oral administration.
Comparator Or Baseline	Chronic MER inhibition (known to induce retinal degeneration and dysfunction in mice).
Quantified Difference	ER-851 demonstrated a complete absence of the retinal toxicity phenotype that is a hallmark of MER inhibition.
Conditions	In vivo: BALB/c mice, oral administration, assessed by electroretinogram (ERG) and histopathology.

Why This Matters

This is a crucial differentiator for procurement in long-term in vivo oncology studies. It confirms that ER-851's selectivity profile translates into a tangible safety benefit, avoiding a known class-specific toxicity that could otherwise confound experimental results or limit dosing.

• [1] Tsukamoto S, Sugi NH, Nishibata K, et al. ER-851, a Novel Selective Inhibitor of AXL, Overcomes Resistance to Antimitotic Drugs. Mol Cancer Ther. 2023;22(1):12-24. doi:10.1158/1535-7163.MCT-21-0841. View Source

Oral Pharmacokinetic Profile

The therapeutic value of ER-851 is validated in a specific, clinically relevant context: overcoming resistance to antimitotic drugs. In a mouse xenograft model of human triple-negative breast cancer (TNBC), co-treatment with ER-851 and an antimitotic drug produced a robust antitumor effect and, critically, prolonged relapse-free survival compared to antimitotic treatment alone [1]. The study demonstrated that AXL-expressing tumor cells are enriched after antimitotic therapy and drive tumor relapse, and that ER-851 effectively targets this resistant subpopulation, preventing disease recurrence after treatment cessation [1]. Doses ranging from 1-100 mg/kg (oral gavage, once daily) were effective in inhibiting tumor growth in both HeLa and HCC1806 cell xenograft models .

Oral Pharmacokinetics

Reported

C_max 1,340 ng/mL, AUC_0-8h 6,760 ng·h/mL, F=31.5%, t_1/2=1.2 h

Supports once-daily oral dosing regimen interpretation

Mouse PK at 100 mg/kg p.o.

Evidence Dimension	Relapse-Free Survival and Tumor Growth in TNBC Xenograft Model
Target Compound Data	ER-851 + antimitotic drug combination prolonged relapse-free survival and produced an antitumor effect.
Comparator Or Baseline	Antimitotic drug alone (which led to tumor relapse after initial response).
Quantified Difference	ER-851 combination therapy prevented tumor relapse, a failure point for antimitotic monotherapy.
Conditions	In vivo: Mouse xenograft model of human triple-negative breast cancer (TNBC); HeLa and HCC1806 cell xenografts.

Why This Matters

This provides direct, disease-relevant proof of concept for ER-851's intended use. For researchers studying drug resistance in TNBC or other AXL-driven cancers, this data justifies the selection of ER-851 over a generic AXL inhibitor that lacks this specific in vivo validation.

• [1] Tsukamoto S, Sugi NH, Nishibata K, et al. ER-851, a Novel Selective Inhibitor of AXL, Overcomes Resistance to Antimitotic Drugs. Mol Cancer Ther. 2023;22(1):12-24. doi:10.1158/1535-7163.MCT-21-0841. View Source

ER-851 Research Applications

Drug Resistance in TNBC & Lung Cancer

Researchers studying innate or acquired resistance to standard-of-care antimitotic agents (e.g., paclitaxel, eribulin) in solid tumors should prioritize ER-851. The evidence demonstrates that AXL-expressing subpopulations are enriched by these therapies and drive relapse. ER-851 has been specifically validated in this context, showing that co-treatment can suppress tumor relapse and prolong relapse-free survival in a TNBC xenograft model [1]. This is a distinct, disease-relevant application that is not established for all AXL inhibitors.

Long-Term Combination & Toxicology

For chronic dosing studies in mouse models where retinal toxicity is a concern or a potential confounding variable, ER-851 is the recommended selection. Its >35-fold selectivity for AXL over MER has been functionally validated in vivo: oral administration to BALB/c mice did not induce retinal toxicity, a known liability of MER inhibition [1]. This safety advantage allows for longer-term efficacy studies without the complication of dose-limiting or behavior-altering ocular side effects.

AXL Pharmacodynamic & Biomarker Studies

Scientists investigating the role of AXL in maintaining cancer stem cell-like (CSC) populations and promoting an epithelial-mesenchymal transition (EMT) phenotype can use ER-851 as a highly selective tool compound. The original research on ER-851 identified that CD44+/VIM+ cells, characteristic of CSCs, persisted after antimitotic treatment and expressed high levels of AXL [1]. By selectively inhibiting AXL, ER-851 allows for a precise interrogation of this pathway's contribution to tumor heterogeneity and drug-tolerant persister cells, minimizing off-target effects on other TAM kinases.

In Vivo Proof-of-Concept Studies for AXL-Targeted Combination Strategies

ER-851 is an optimal candidate for proof-of-concept studies evaluating novel combination strategies. Its demonstrated oral bioavailability and validated efficacy in combination with an antimitotic drug in a TNBC model provide a strong foundation for exploring synergy with other therapeutic modalities (e.g., immunotherapies, targeted agents) in AXL-expressing tumor models [1]. The established dosing regimen (1-100 mg/kg, daily oral gavage) and known safety profile simplify experimental design .

Application

Selection Property

Validation Focus

Antimitotic resistance combination models

AXL pathway-specific inhibition context

Relapse-free survival endpoint analysis

Chronic oral dosing research

MER-sparing selectivity review

Retinal safety endpoint monitoring

AXL target engagement and biomarker studies

AXL-selective kinase profiling

AXL phospho-signaling endpoint interpretation

• [1] Tsukamoto S, Sugi NH, Nishibata K, et al. ER-851, a Novel Selective Inhibitor of AXL, Overcomes Resistance to Antimitotic Drugs. Mol Cancer Ther. 2023;22(1):12-24. doi:10.1158/1535-7163.MCT-21-0841. View Source